4-Dibromomethyl-2,1,3-benzothiadiazole
Overview
Description
Synthesis Analysis
The synthesis of 4-Dibromomethyl-2,1,3-benzothiadiazole can be achieved through several methods. One common approach involves the reaction of o-phenylenediamine with two equivalents of thionyl chloride in pyridine . This reaction yields the desired compound in at least 85% yield . The by-products of this reaction are sulfur dioxide and HCl .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring fused to a 1,2,5-thiadiazole core. The bromine substituents are attached to the benzene ring. The compound’s crystal structure confirms its quinonoid character, and it behaves as a 10-electron system, following Hückel’s rule. The aromaticity of the compound allows it to undergo standard chemistry reactions, including the formation of nitro and chloro derivatives .
Chemical Reactions Analysis
One important reaction involving this compound is bromination , which leads to the synthesis of 4,7-dibromo-2,1,3-benzothiadiazole . This derivative serves as a valuable building block in the design and synthesis of larger molecules and conductive polymers, often via Suzuki-Miyaura cross-coupling reactions .
Scientific Research Applications
Optoelectronic Device Synthesis
4,7-Dibromo-2,1,3-benzothiadiazole, a closely related compound to 4-Dibromomethyl-2,1,3-benzothiadiazole, is utilized as a building block in the organic synthesis of high-performance optoelectronic devices. Its remarkable feature includes exhibiting elastic bending flexibility and crystalline-state fluorescence in single crystal form, suggesting its potential in flexible optoelectronic applications (Hayashi et al., 2017).
Luminescent Material Development
Synthesis and characterization of luminescent materials based on 2,1,3-benzothiadiazole, like 4,7-dicarbazyl-[2,1,3]-benzothiadiazole, have shown promising optical properties and thermostability due to the introduction of carbazole moieties. These materials exhibit strong absorption peaks and high photoluminescence quantum yields in various solvents, indicating their potential use in advanced luminescent materials (Tao et al., 2011).
Coordination Chemistry and Crystal Engineering
Functionalized 2,1,3-benzothiadiazoles have novel applications in metal coordination chemistry and crystal engineering of organic solids. For instance, complexes involving 4-amino-2,1,3-benzothiadiazole demonstrate unique coordination to metal centers and exhibit intriguing crystal engineering prospects. This opens up new avenues for the design of organic solids with desirable properties (Bashirov et al., 2014).
Mechanism of Action
The exact mechanism of action for 4-Dibromomethyl-2,1,3-benzothiadiazole depends on its application. As an electron-withdrawing unit, it enhances the electronic properties of organic materials. For instance, it is used in the construction of organic light-emitting diodes (OLEDs) , organic solar cells , and organic field-effect transistors . Its strong electron-withdrawing ability contributes to improved performance in these devices .
Safety and Hazards
- MSDS : Link
Properties
IUPAC Name |
4-(dibromomethyl)-2,1,3-benzothiadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2N2S/c8-7(9)4-2-1-3-5-6(4)11-12-10-5/h1-3,7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPVCSKUEENTIJY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C(=C1)C(Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.00 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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